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Compound of Interest

Compound Name: OctaInd

Cat. No.: B565648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
OctaInd, chemically known as Octabromotrimethylphenylindane, is a commercial brominated

flame retardant (BFR) utilized in styrenic and engineering thermoplastics[1]. Its primary function

is to inhibit or delay the spread of fire in combustible materials. While the user's request

suggests a potential application in life sciences research, publicly available scientific literature

to date does not indicate a known biological function, mechanism of action, or involvement in

cellular signaling pathways. Therefore, these application notes focus on the dissolution and

storage of OctaInd as a chemical reagent based on its known physicochemical properties.

Physicochemical Properties of OctaInd
A summary of the key properties of OctaInd is presented in the table below for easy reference.
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Property Value Reference

Chemical Name

4,5,6,7-Tetrabromo-2,3-

dihydro-1,1,3-trimethyl-3-

(2,3,4,5-tetrabromophenyl)-1H-

indene

[1]

Synonyms

OctaInd;

Octabromotrimethylphenylinda

ne; Octabromo-1,1,3-trimethyl-

3-phenylindane

[1]

CAS Number 1084889-51-9 [1]

Molecular Formula C18H12Br8 [1]

Molecular Weight 867.52 g/mol [1]

Appearance
Pale Yellow to Light Brown

Solid
[1]

Melting Point >215°C (decomposes) [1]

Boiling Point 619.5 ± 55.0 °C (Predicted) [1]

Density 2.350 ± 0.06 g/cm³ (Predicted) [1]

Solubility

Slightly soluble in Chloroform,

Ethyl Acetate, and Methanol

(with heating and sonication)

[1]

Storage
Room Temperature, under

inert atmosphere
[1]

Dissolution Protocol for OctaInd
OctaInd is characterized by its low solubility in common organic solvents. The following

protocol outlines a general procedure for preparing an OctaInd solution. Researchers should

adapt this protocol based on their specific experimental needs and solvent compatibility.

Materials:
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OctaInd solid

Appropriate solvent (e.g., Chloroform, Ethyl Acetate, or Methanol)

Glass vial or flask

Magnetic stirrer and stir bar or sonicator

Heating plate (optional, use with caution)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Weighing: Accurately weigh the desired amount of OctaInd solid in a clean, dry glass vial or

flask.

Solvent Addition: Add a small volume of the chosen solvent to the vial.

Initial Mixing: Gently swirl the vial to wet the solid.

Assisted Dissolution: Due to its slight solubility, assistance is required for dissolution[1].

Sonication: Place the vial in a sonicator bath. Sonicate the mixture in intervals, monitoring

for dissolution.

Heating and Stirring (use with caution): Gently heat the solvent on a stirring hotplate while

continuously stirring the mixture. Avoid excessive heat, as the compound decomposes at

high temperatures (>215°C)[1]. The predicted boiling point is high, but caution should be

exercised with flammable organic solvents.

Incremental Solvent Addition: Gradually add more solvent while continuing to sonicate or

heat and stir until the desired concentration is reached and the solid is fully dissolved.

Cooling: If heating was used, allow the solution to cool to room temperature. Observe for any

precipitation as the solution cools. If precipitation occurs, the solution may be supersaturated

at room temperature.
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Filtration (Optional): If any particulate matter remains, the solution can be filtered through a

compatible syringe filter (e.g., PTFE for organic solvents).

Storage of OctaInd Solutions
Proper storage is crucial to maintain the integrity of the OctaInd solution.

Short-term Storage: For immediate use, solutions can be stored at room temperature in a

tightly sealed container, protected from light.

Long-term Storage: For longer-term storage, it is recommended to store the solution at 2-8°C

to minimize solvent evaporation and potential degradation. The container should be sealed

tightly and stored under an inert atmosphere[1]. Before use, allow the solution to warm to

room temperature to ensure any precipitated solute redissolves.

Biological Activity and Signaling Pathways
Currently, there is no scientific literature available in the public domain that describes a

biological mechanism of action or any associated signaling pathways for OctaInd. Its

documented use is as a flame retardant in industrial applications[1]. Therefore, diagrams of

signaling pathways or detailed experimental protocols for use in a biological context cannot be

provided.

Experimental Workflow: Preparation of an OctaInd
Solution
The following diagram illustrates a general workflow for the preparation of an OctaInd solution,

taking into account its limited solubility.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b565648?utm_src=pdf-body
https://www.benchchem.com/product/b565648?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12511264.htm
https://www.benchchem.com/product/b565648?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12511264.htm
https://www.benchchem.com/product/b565648?utm_src=pdf-body
https://www.benchchem.com/product/b565648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation

Weigh OctaInd Solid

Add Initial Solvent Volume

Assisted Dissolution
(Sonication / Gentle Heating)

Add Solvent to Final Volume

Cool to Room Temperature
(if heated)

Filter (Optional)

Store Solution Appropriately

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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